Cas no 64284-82-8 (6,6-dimethylnorpinan-2-amine)

• Product Name: 6,6-dimethylnorpinan-2-amine
• CAS No: 64284-82-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD19203270
• CID: 1675551
• PubChem ID: 13215088
• Update Time: 2025-04-21

6,6-dimethylnorpinan-2-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-amine, 6,6-dimethyl-
• 6,6-dimethylbicyclo[3.1.1]heptan-4-amine
• 6,6-Dimethyl-2-norpinanamine
• 6,6-dimethylnorpinan-2-amine
• DTXSID00528779
• EN300-260261
• 6,6-Dimethyl-bicyclo[3.1.1]hept-2-ylamine
• A849795
• AKOS006340225
• 6,6-dimethylbicyclo[3.1.1]heptan-2-amine
• 64284-82-8

• MDL： MFCD19203270
• Inchi： 1S/C9H17N/c1-9(2)6-3-4-8(10)7(9)5-6/h6-8H,3-5,10H2,1-2H3
• InChI Key： VFQYFRUGGATHGJ-UHFFFAOYSA-N
• SMILES： NC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.920
• Boiling Point: 179 ºC
• Flash Point: 48 ºC
• PSA: 26.02

6,6-dimethylnorpinan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids